Cas no 69789-92-0 (Benzenesulfonic acid,4-methyl-, 2-[(2-chloro-5-hydroxy-6-methyl-1H-indol-3-yl)methylene]hydrazide)

• Product Name: Benzenesulfonic acid,4-methyl-, 2-[(2-chloro-5-hydroxy-6-methyl-1H-indol-3-yl)methylene]hydrazide
• CAS No: 69789-92-0
• MF: C₁₇H₁₆ClN₃O₃S
• MW: 377.845241546631
• CID: 522085
• PubChem ID: 135488809
• Update Time: 2025-04-19

Benzenesulfonic acid,4-methyl-, 2-[(2-chloro-5-hydroxy-6-methyl-1H-indol-3-yl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, 2-[(2-chloro-5-hydroxy-6-methyl-1H-indol-3-yl)methylene]hydrazide
• N'-[(Z)-(2-chloro-5-hydroxy-6-methylindol-3-ylidene)methyl]-4-methylbenzenesulfonohydrazide
• AC1NSDA6
• NSC286474
• NSC-286474
• DTXSID30418518
• 69789-92-0

• Inchi： 1S/C17H16ClN3O3S/c1-10-3-5-12(6-4-10)25(23,24)21-19-9-14-13-8-16(22)11(2)7-15(13)20-17(14)18/h3-9,20-22H,1-2H3/b19-9+
• InChI Key： JAKVVDDVHUZORN-DJKKODMXSA-N
• SMILES： ClC1=C(/C=N/NS(C2C=CC(C)=CC=2)(=O)=O)C2C=C(C(C)=CC=2N1)O

Computed Properties

• Exact Mass: 377.06028
• Monoisotopic Mass: 377.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 90.79
• LogP: 4.92780